Cas no 105920-83-0 (Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-)
![Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- structure](https://www.kuujia.com/scimg/cas/105920-83-0x500.png)
105920-83-0 structure
Product name:Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
CAS No:105920-83-0
MF:C12H13N3O2S
MW:263.315521001816
CID:1165186
Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
- Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-
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- Inchi: 1S/C12H13N3O2S/c1-7-14-13-6-15(7)11-10(12(16)17)8-4-2-3-5-9(8)18-11/h6H,2-5H2,1H3,(H,16,17)
- InChI Key: JGVRLMBGOMPUGW-UHFFFAOYSA-N
- SMILES: C12CCCCC=1C(C(O)=O)=C(N1C=NN=C1C)S2
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Boiling Point: 537.2±60.0 °C(Predicted)
- pka: 3.56±0.20(Predicted)
Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)- Related Literature
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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2. Synthesis of color-tunable tannic acid-based carbon dots for multicolor/white light-emitting diodes†Yan Li,Yulong An,Menglin Chen,Hao Tian,Rui Shi,Xiahong He New J. Chem., 2021,45, 22559-22563
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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Chuanwei Li,Zhanwei Liu,Huimin Xie,Dan Wu Nanoscale, 2014,6, 13409-13415
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